Cas no 2060032-62-2 (1-4-(pyridin-2-yl)pyrrolidin-3-ylethan-1-one)

• Product Name: 1-4-(pyridin-2-yl)pyrrolidin-3-ylethan-1-one
• CAS No: 2060032-62-2
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD30477545
• CID: 5153883
• PubChem ID: 137702026
• Update Time: 2025-05-23

1-4-(pyridin-2-yl)pyrrolidin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(2-pyridinyl)-3-pyrrolidinyl]-
• 1-4-(pyridin-2-yl)pyrrolidin-3-ylethan-1-one

• MDL： MFCD30477545
• Inchi： 1S/C11H14N2O/c1-8(14)9-6-12-7-10(9)11-4-2-3-5-13-11/h2-5,9-10,12H,6-7H2,1H3
• InChI Key： PVEFFJGLLKPEBO-UHFFFAOYSA-N
• SMILES： C(=O)(C1C(C2=NC=CC=C2)CNC1)C

Additional information on 1-4-(pyridin-2-yl)pyrrolidin-3-ylethan-1-one

Introduction to 1-4-(pyridin-2-yl)pyrrolidin-3-ylethan-1-one (CAS No. 2060032-62-2)

1-4-(pyridin-2-yl)pyrrolidin-3-ylethan-1-one (CAS No. 2060032-62-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolidinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The unique structure of 1-4-(pyridin-2-yl)pyrrolidin-3-ylethan-1-one makes it a promising candidate for further research and development in drug discovery.

The chemical structure of 1-4-(pyridin-2-yl)pyrrolidin-3-ylethan-1-one consists of a pyrrolidine ring substituted with a pyridine moiety and an ethanone group. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The pyridine ring, in particular, is known for its aromaticity and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.

Recent studies have highlighted the potential of 1-4-(pyridin-2-yl)pyrrolidin-3-ylethan-1-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 1-4-(pyridin-2-yl)pyrrolidin-3-ylethan-1-one could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-4-(pyridin-2-yl)pyrrolidin-3-ylethan-one has also shown promise in neurodegenerative diseases. A research team from the University of California, San Francisco, demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's. The mechanism of action involves the modulation of mitochondrial function and the inhibition of caspase activation pathways.

The pharmacokinetic profile of 1-4-(pyridin-2-yl)pyrrolidin-3-yethanone has been extensively studied to evaluate its suitability as a drug candidate. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, it has shown low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

Clinical trials are currently underway to assess the safety and efficacy of 1-(4-pyridinyl)-3-pyrrolidineethanone in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical evaluation in larger patient populations.

The synthesis of 1-(4-pyridinyl)-3-pyrrolidineethanone has been optimized using modern synthetic techniques to ensure high yield and purity. One common approach involves the reaction of 4-pyridinecarboxaldehyde with 3-aminoethyl ketone under mild conditions followed by cyclization to form the pyrrolidine ring. This method is scalable and can be adapted for large-scale production if needed.

In conclusion, 1-(4-pyridinyl)-3-pyrrolidineethanone (CAS No. 2060032-62-2) is a versatile compound with significant potential in medicinal chemistry. Its unique structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the treatment of various diseases.